Cas no 2138390-25-5 (2-(Cyclopropylmethyl)-6-methoxyquinolin-3-ol)

• Product Name: 2-(Cyclopropylmethyl)-6-methoxyquinolin-3-ol
• CAS No: 2138390-25-5
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6224479
• PubChem ID: 165476592
• Update Time: 2025-05-25

2-(Cyclopropylmethyl)-6-methoxyquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2138390-25-5
• EN300-801130
• 2-(cyclopropylmethyl)-6-methoxyquinolin-3-ol
• 2-(Cyclopropylmethyl)-6-methoxyquinolin-3-ol

• Inchi： 1S/C14H15NO2/c1-17-11-4-5-12-10(7-11)8-14(16)13(15-12)6-9-2-3-9/h4-5,7-9,16H,2-3,6H2,1H3
• InChI Key： PLCDJWIRVZYEJN-UHFFFAOYSA-N
• SMILES： OC1=CC2C=C(C=CC=2N=C1CC1CC1)OC

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(Cyclopropylmethyl)-6-methoxyquinolin-3-ol

Recent Advances in the Study of 2-(Cyclopropylmethyl)-6-methoxyquinolin-3-ol (CAS: 2138390-25-5)

The compound 2-(Cyclopropylmethyl)-6-methoxyquinolin-3-ol (CAS: 2138390-25-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline derivative has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-(Cyclopropylmethyl)-6-methoxyquinolin-3-ol, with particular emphasis on improving its yield and purity. A novel synthetic route involving palladium-catalyzed cross-coupling reactions has been reported, offering a more efficient and scalable method for producing this compound. The optimized synthesis not only enhances the compound's accessibility for further research but also reduces the environmental impact associated with traditional synthetic methods.

In terms of biological activity, 2-(Cyclopropylmethyl)-6-methoxyquinolin-3-ol has demonstrated promising results in preclinical studies. It has been identified as a potent inhibitor of specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its ability to modulate certain receptor proteins has sparked interest in its use as a lead compound for developing new therapeutics targeting neurological disorders.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound have revealed favorable bioavailability and metabolic stability. These characteristics make it a viable candidate for further drug development. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in subsequent studies.

In conclusion, 2-(Cyclopropylmethyl)-6-methoxyquinolin-3-ol (CAS: 2138390-25-5) represents a promising scaffold for the development of novel therapeutic agents. Continued research into its mechanisms of action, optimization of its pharmacological properties, and exploration of its therapeutic potential will be crucial in advancing this compound towards clinical applications. The findings summarized in this brief underscore the importance of this compound in the ongoing quest for innovative treatments in the chemical biology and medicinal chemistry fields.